Cas no 899946-91-9 (N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-3-(naphthalen-1-yl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide)

• Product Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-3-(naphthalen-1-yl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide
• CAS No: 899946-91-9
• MF: C₂₄H₁₉N₃O₄
• MW: 413.425365686417
• CID: 5488907
• Update Time: 2025-05-30

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-3-(naphthalen-1-yl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(3-naphthalen-1-yl-6-oxopyridazin-1-yl)acetamide
• N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-3-(naphthalen-1-yl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide

• Inchi： 1S/C24H19N3O4/c28-23(25-17-8-10-21-22(14-17)31-13-12-30-21)15-27-24(29)11-9-20(26-27)19-7-3-5-16-4-1-2-6-18(16)19/h1-11,14H,12-13,15H2,(H,25,28)
• InChI Key： CKYMAJKGHKIKMD-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C2OCCOC2=C1)(=O)CN1N=C(C2=C3C(C=CC=C3)=CC=C2)C=CC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-3-(naphthalen-1-yl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide

Comprehensive Overview of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-3-(naphthalen-1-yl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide (CAS No. 899946-91-9)

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-3-(naphthalen-1-yl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide (CAS No. 899946-91-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of a benzodioxin moiety and a naphthalene-substituted dihydropyridazine core, making it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzymes or receptors involved in inflammatory and metabolic pathways.

The structural complexity of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-3-(naphthalen-1-yl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide (CAS No. 899946-91-9) allows it to interact with biological systems in a highly selective manner. Recent studies suggest that derivatives of this compound may exhibit promising activity in modulating cellular signaling pathways, which is a hot topic in the context of precision medicine and personalized therapies. The naphthalene group, in particular, is known for its ability to enhance binding affinity to hydrophobic pockets in proteins, a feature that is often exploited in the design of kinase inhibitors.

One of the most frequently searched questions about N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-3-(naphthalen-1-yl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide (CAS No. 899946-91-9) revolves around its synthetic accessibility and scalability. Given the growing demand for novel chemical entities in drug development, researchers are keen to explore efficient synthetic routes for this compound. The presence of the benzodioxin and dihydropyridazine motifs necessitates multi-step synthetic strategies, often involving palladium-catalyzed cross-coupling reactions and selective functional group transformations.

Another area of interest is the compound's potential role in addressing unmet medical needs, such as chronic inflammatory diseases and metabolic disorders. With the rise of AI-driven drug discovery platforms, N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-3-(naphthalen-1-yl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide (CAS No. 899946-91-9) has been flagged as a candidate for virtual screening campaigns. These platforms leverage machine learning algorithms to predict binding affinities and optimize molecular properties, accelerating the identification of lead compounds.

From a commercial perspective, the global market for specialized pharmaceutical intermediates like N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-3-(naphthalen-1-yl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide (CAS No. 899946-91-9) is expanding rapidly. Companies engaged in contract research and manufacturing services (CRAMS) are actively seeking to add such high-value compounds to their portfolios. The compound's unique structure and potential therapeutic applications make it a valuable asset for collaborations between academia and industry.

In summary, N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-3-(naphthalen-1-yl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide (CAS No. 899946-91-9) represents a fascinating example of modern medicinal chemistry. Its intricate design and promising biological activity profile position it as a compound worth watching in the coming years. As research continues to uncover its full potential, this molecule may well become a cornerstone in the development of next-generation therapeutics.